Cas no 571155-05-0 (11-(chloromethyl)-12-formyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile)

• Product Name: 11-(chloromethyl)-12-formyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile
• CAS No: 571155-05-0
• MF: C₁₄H₈ClN₃O₂
• MW: 285.685221672058
• MDL: MFCD03985205
• CID: 3110014
• PubChem ID: 135753629
• Update Time: 2025-04-21

11-(chloromethyl)-12-formyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>3-(chloromethyl)-2-formyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-car bonitrile
• 11-(chloromethyl)-12-formyl-13-oxo-1,8-diazatricyclo7.4.0.0,2,7trideca-2,4,6,9,11-pentaene-10-carbonitrile
• G40506
• 571155-05-0
• 11-(Chloromethyl)-12-formyl-13-oxo-1,8-diazatricyclo[7.4.0.0,2,7]trideca-2,4,6,9,11-pentaene-10-carbonitrile
• SR-01000043380
• EN300-30839
• Z56915928
• AKOS030698487
• SR-01000043380-1

• MDL： MFCD03985205
• Inchi： 1S/C14H8ClN3O2/c15-5-8-9(6-16)13-17-11-3-1-2-4-12(11)18(13)14(20)10(8)7-19/h1-4,7,19H,5H2/b10-7-
• InChI Key： GQXLTSVQSVPLRL-YFHOEESVSA-N
• SMILES： ClCC1/C(=C/O)/C(N2C3C=CC=CC=3N=C2C=1C#N)=O

Computed Properties

• Exact Mass: 285.0305042Da
• Monoisotopic Mass: 285.0305042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9Ų